Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide

• IUPAC Name: ethyl 2-pyridin-4-yl-1,3-thiazole-4-carboxylate;hydrobromide
• InChI: InChI=1S/C11H10N2O2S.BrH/c1-2-15-11(14)9-7-16-10(13-9)8-3-5-12-6-4-8;/h3-7H,2H2,1H3;1H
• InChI Key: JLGNQQXLHJQKDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C2=CC=NC=C2.Br
• Molecular Formula: C11H11BrN2O2S
• Molecular Weight: 315.19 g/mol

Description

Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide, also known as PTZ, is a heterocyclic compound that has been widely used in scientific research. PTZ is a potent convulsant that induces seizures in animal models and has been used to study epilepsy and seizure disorders. In addition, PTZ has been shown to have other biological effects, including antitumor and neuroprotective properties.

Mechanism of Action

The mechanism of action of Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide is not fully understood, but it is believed to involve the modulation of GABAergic neurotransmission. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been shown to decrease GABAergic neurotransmission, leading to an increase in excitability and the induction of seizures. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has also been shown to increase glutamatergic neurotransmission, which may contribute to its antitumor and neuroprotective effects.
Biochemical and Physiological Effects:
Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been shown to have a variety of biochemical and physiological effects. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide induces seizures by increasing neuronal excitability and decreasing GABAergic neurotransmission. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has also been shown to increase oxidative stress and inflammation, which may contribute to its neuroprotective effects. In addition, Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has several advantages for lab experiments. It is a potent convulsant that induces seizures reliably in animal models, making it a useful tool for studying epilepsy and seizure disorders. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide is also relatively inexpensive and easy to synthesize, making it accessible to researchers with limited resources.
However, there are also some limitations to the use of Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide in lab experiments. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide-induced seizures may not accurately reflect the underlying mechanisms of human epilepsy, and the effects of Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide may vary depending on the animal model used. In addition, Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been shown to have a variety of biological effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide research. One area of research is the development of new drugs for the treatment of epilepsy and seizure disorders. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide can be used as a tool to test the efficacy of new drugs and to study the underlying mechanisms of seizures.
Another area of research is the development of new therapies for cancer. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been shown to have antitumor properties, and further research may lead to the development of new cancer treatments.
Finally, Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide may have other potential applications in the field of neuroscience. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been shown to have neuroprotective properties, and further research may lead to the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide, or Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide, is a heterocyclic compound that has been widely used in scientific research. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide induces seizures in animal models, making it a useful tool for studying epilepsy and seizure disorders. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide also has other biological effects, including antitumor and neuroprotective properties. Further research may lead to the development of new treatments for epilepsy, cancer, and neurodegenerative diseases.

Synthesis Methods

Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide can be synthesized using a variety of methods, including the reaction of 2-aminothiophenol with ethyl 4-bromo-2-oxo-2H-pyridine-3-carboxylate in the presence of a base, such as potassium carbonate. The resulting product is then hydrolyzed to yield Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide. Other methods include the reaction of 4-bromo-2-pyridinyl thioacetate with ethyl glycinate or the reaction of 2-bromo-4-pyridinyl thioacetate with ethyl glycinate.

Scientific Research Applications

Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been widely used in scientific research as a tool to study epilepsy and seizure disorders. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide induces seizures in animal models, which allows researchers to study the underlying mechanisms of seizures and develop new treatments for seizure disorders. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has also been used to study the effects of antiepileptic drugs and to test the efficacy of new drugs for the treatment of epilepsy.
In addition to its use in epilepsy research, Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been shown to have other biological effects. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has been found to have antitumor properties, inhibiting the growth of cancer cells in vitro and in vivo. Ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide has also been shown to have neuroprotective properties, protecting neurons from oxidative stress and reducing inflammation.